Cas no 86361-59-3 (2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene)
![2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene structure](https://ossimg.kuujia.com/scimg/86500/86361-59-3x500.png)
86361-59-3 structure
Product Name:2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene
CAS No:86361-59-3
MF:C18H20O4
MW:300.349005699158
CID:6635475
PubChem ID:58931892
Update Time:2024-03-02
2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL5612788
- 86361-59-3
- DTXSID401186685
- 2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene
- SCHEMBL5612792
-
- Inchi： 1S/C18H20O4/c1-19-14-10-13(11-15(12-14)20-2)8-9-16-17(21-3)6-5-7-18(16)22-4/h5-12H,1-4H3/b9-8+
- InChI Key： PQPANQIONCDJOR-CMDGGOBGSA-N
- SMILES： O(C)C1C=CC=C(C=1/C=C/C1C=C(C=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 300.13615911g/mol
- Monoisotopic Mass: 300.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 36.9Ų
2-[(1E)-2-(3,5-Dimethoxyphenyl)ethenyl]-1,3-dimethoxybenzene Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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